N-(4-fluorophenyl)-2-[(2-methyl-4-benzofuro[3,2-d]pyrimidinyl)thio]acetamide

• Molecular Formula: C19H14FN3O2S
• Molecular Weight: 367.4 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-[(2-methyl-[1]benzofuro[3,2-d]pyrimidin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H14FN3O2S/c1-11-21-17-14-4-2-3-5-15(14)25-18(17)19(22-11)26-10-16(24)23-13-8-6-12(20)7-9-13/h2-9H,10H2,1H3,(H,23,24)
• InChI Key: VBCXUWRJIYPESD-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C(=N1)SCC(=O)NC3=CC=C(C=C3)F)OC4=CC=CC=C42

Description

N-(4-fluorophenyl)-2-[(2-methyl-4-benzofuro[3,2-d]pyrimidinyl)thio]acetamide is a member of benzofurans.

Scientific Research Applications

Antimicrobial and Antifungal Activity

N-(4-fluorophenyl)-2-[(2-methyl-4-benzofuro[3,2-d]pyrimidinyl)thio]acetamide and its derivatives have been explored for their antimicrobial and antifungal activities. For example, Kerru et al. (2019) synthesized a series of derivatives and found compounds like 8c, 8g, and 8h to have antibacterial potency against various bacterial strains with minimum inhibitory concentrations (MICs) of 3.25–6.25 μg/mL. Similarly, compounds 8c and 8f demonstrated antifungal potency against strains like A. flavus and C. albicans with comparable MICs (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).

Anticancer Properties

The compound and its analogs have also been studied for their potential anticancer properties. Hafez and El-Gazzar (2017) synthesized a series of 6-phenyl-thieno[3,2-d]pyrimidine derivatives and found that many of these compounds exhibited potent anticancer activity on various human cancer cell lines (Hafez & El-Gazzar, 2017).

Anti-Inflammatory Activity

Additionally, derivatives of N-(4-fluorophenyl)-2-[(2-methyl-4-benzofuro[3,2-d]pyrimidinyl)thio]acetamide have been explored for anti-inflammatory activities. Sunder and Maleraju (2013) synthesized eight derivatives and found significant anti-inflammatory activity in compounds like 10a, 10b, and 10d (Sunder & Maleraju, 2013).

Enzyme Inhibition

The molecule has also been investigated for its role in enzyme inhibition. Baker and Novotny (1967) studied analogs of N-(4-fluorophenyl)-2-[(2-methyl-4-benzofuro[3,2-d]pyrimidinyl)thio]acetamide for their binding to enzymes like dihydrofolic reductase and thymidylate synthetase (Baker & Novotny, 1967).

Photovoltaic Efficiency and Molecular Docking

The compound's derivatives have been studied for their potential in photovoltaic efficiency and molecular docking. Mary et al. (2020) synthesized and analyzed compounds for their light-harvesting efficiency and interaction with Cyclooxygenase 1 (COX1) (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, Yildiz, 2020).